Cas no 3520-11-4 (19-Norlanosta-5,23-diene-3,11,22-trione,2,16-bis(acetyloxy)-20,25-dihydroxy-9-methyl-, (2b,9b,10a,16b,23E)- (9CI))

• Product Name: 19-Norlanosta-5,23-diene-3,11,22-trione,2,16-bis(acetyloxy)-20,25-dihydroxy-9-methyl-, (2b,9b,10a,16b,23E)- (9CI)
• CAS No: 3520-11-4
• MF: C₃₄H₄₈O₉
• MW: 600.739531517029
• CID: 308315
• PubChem ID: 198924
• Update Time: 2025-04-19

19-Norlanosta-5,23-diene-3,11,22-trione,2,16-bis(acetyloxy)-20,25-dihydroxy-9-methyl-, (2b,9b,10a,16b,23E)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 19-Norlanosta-5,23-diene-3,11,22-trione,2,16-bis(acetyloxy)-20,25-dihydroxy-9-methyl-, (2b,9b,10a,16b,23E)- (9CI)
• 2,16-Di-O-acetylcucurbitacin D
• 2,16-Di-O-acetylcucurbitacin R
• AC1O60TJ
• BRN 3190816
• Diacetyl-2,16 cucurbitacine (D)
• LS-97297
• 3520-11-4
• DTXSID20956651
• 20,25-Dihydroxy-9,10,14-trimethyl-1,11,22-trioxo-4,9-cyclo-9,10-secocholesta-5,23-diene-2,16-diyl diacetate

• Inchi： 1S/C34H48O9/c1-18(35)42-22-15-21-20(30(5,6)28(22)39)11-12-24-31(7)16-23(43-19(2)36)27(32(31,8)17-26(38)33(21,24)9)34(10,41)25(37)13-14-29(3,4)40/h11,13-14,21-24,27,40-41H,12,15-17H2,1-10H3/t21-,22+,23+,24+,27+,31+,32-,33+,34+/m1/s1
• InChI Key： LBTYUHBOOBONKC-NBIXRKAHSA-N
• SMILES： O(C(C)=O)[C@H]1C[C@@]2(C)[C@@H]3CC=C4C(C)(C)C([C@H](C[C@H]4[C@]3(C)C(C[C@]2(C)[C@H]1[C@@](C(C=CC(C)(C)O)=O)(C)O)=O)OC(C)=O)=O

Computed Properties

• Exact Mass: 600.329833
• Monoisotopic Mass: 600.329833
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 43
• Rotatable Bond Count: 8
• Complexity: 1320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 144
• XLogP3: 2.7

Experimental Properties

• PSA: 144.27000
• LogP: 4.07010